Cas no 1396859-32-7 (4-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine)

• Product Name: 4-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine
• CAS No: 1396859-32-7
• MF: C₁₉H₂₀ClN₅O₂S
• MW: 417.912401199341
• CID: 5365506
• PubChem ID: 71800081
• Update Time: 2025-06-13

4-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine
• 4-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine
• F6363-0750
• AKOS024551352
• 4-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-2-methyl-6-pyrrol-1-ylpyrimidine
• 1396859-32-7
• VU0545529-1

• Inchi： 1S/C19H20ClN5O2S/c1-15-21-18(23-8-4-5-9-23)14-19(22-15)24-10-12-25(13-11-24)28(26,27)17-7-3-2-6-16(17)20/h2-9,14H,10-13H2,1H3
• InChI Key： WDOSKPMTMKDJOU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(N1CCN(C2C=C(N=C(C)N=2)N2C=CC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 417.1026238g/mol
• Monoisotopic Mass: 417.1026238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine

Recent Advances in the Study of 4-[4-(2-Chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine (CAS: 1396859-32-7)

The compound 4-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine (CAS: 1396859-32-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets involved in cell proliferation and survival pathways. Structural analysis reveals that the 2-chlorobenzenesulfonyl group and the piperazine moiety play critical roles in binding to the ATP-binding pocket of kinases, thereby disrupting their activity. This selectivity makes it a promising candidate for targeted cancer therapies, with reduced off-target effects compared to traditional kinase inhibitors.

In addition to its kinase inhibitory properties, 4-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine has shown potential in modulating other biological pathways. Recent in vitro studies have demonstrated its ability to induce apoptosis in cancer cell lines, suggesting a multifaceted mechanism of action. Furthermore, preliminary in vivo studies have reported favorable pharmacokinetic profiles, including good oral bioavailability and moderate half-life, which are essential for its development as a therapeutic agent.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, potential toxicity, and the need for further optimization of its chemical structure to enhance potency and selectivity are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and advance the compound toward clinical trials.

In conclusion, 4-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine (CAS: 1396859-32-7) represents a promising scaffold for the development of novel kinase inhibitors with potential applications in oncology. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its translation into clinical use.